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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the leaching characteristics of wood treated
with chromated copper arsenate (CCA) and its common alternatives. The information is
supported by experimental data from various studies to assist researchers in understanding the
environmental and safety profiles of these wood preservatives.

Chromated copper arsenate (CCA) has been a widely used wood preservative, valued for its
efficacy against fungal decay and insect attack.[1][2] However, concerns over the leaching of its
toxic components—chromium, copper, and arsenic—into the surrounding environment have led
to restrictions on its use, particularly in residential applications.[2][3] This guide delves into the
factors influencing the leaching of these metals and compares the performance of CCA with
that of alternative preservatives.

Factors Influencing Leaching

The rate and extent of copper and arsenic leaching from CCA-treated wood are influenced by a
multitude of factors. These include both the intrinsic properties of the treated wood and the
external environmental conditions to which it is exposed.

Several key factors that affect the leaching of metals from treated wood include:

« Environmental pH: Leaching of copper and arsenic generally increases in more acidic (lower
pH) or alkaline (higher pH) conditions compared to a neutral pH.[1][4]
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o Temperature: Higher temperatures can accelerate the rate of leaching.[1][5]

o Salinity: Increased salinity, such as in marine environments, can enhance the leaching of
copper and chromium.[5][6]

» Wood Species and Type: The type of wood and the proportion of end grain exposed can
affect preservative penetration and subsequent leaching.[5][7]

o Age of Treated Wood: Leaching is typically highest in the initial period after treatment and
decreases over time.[1][5] Freshly treated wood can leach significantly more than weathered
wood.[2]

e Soil Type: The mobility of leached chemicals varies with soil composition. Leaching is
generally lowest in organic soils, moderate in clay soils, and highest in sandy soils.[3][8]

» Presence of Coatings: The application of a sealant or coating on the wood surface can
reduce the rate of leaching.[8]

Caption: Factors influencing copper and arsenic leaching.

Comparative Leaching Data

The following tables summarize quantitative data on the leaching of copper and arsenic from
CCA-treated wood under various conditions and in comparison to alternative preservatives.

Table 1: Leaching of Arsenic and Copper from CCA-Treated Wood in Different Hazard Classes
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Leaching Percentage (after

Hazard Class Component
9 weeks)
H3 Arsenic 16% (x7%)[5]
H3 Copper 2%[5]
H5 Arsenic 2%[5]
H5 Copper 3%[5]

Data from a study on CCA-
treated wood in karst water

environments.[5]

Table 2: Comparison of Metal Leaching from Freshly Treated vs. Weathered CCA Wood

Wood Condition Component Leaching Percentage
Freshly Treated Arsenic 24%)][2]

Freshly Treated Chromium 6%[2]

Freshly Treated Copper 18%][2]

Weathered Wood Arsenic 0.28%]2]

Weathered Wood Chromium 0.08%][2]

Weathered Wood Copper 1.14%]2]

Results from batch leaching

and lysimeter experiments.[2]

Table 3: Comparative Leaching of Copper from CCA and Alternative Preservatives
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Preservative Copper Leached (Relative to CCA)
Chromated Copper Arsenate (CCA) Baseline[9]

Alkaline Copper Quat (ACQ) Higher than CCA[9][10]

Copper Azole (CA-B, CBA-A) Higher than CCA[1]

Copper Dimethyldithiocarbamate (CDDC) Similar to or slightly higher than CCA[11]

Multiple studies indicate that while alternative
copper-based preservatives are arsenic-free,
they tend to leach copper at a higher rate than
CCA-treated wood.[1][9][10]

Experimental Protocols

The data presented in this guide are derived from various standardized and research-specific
experimental protocols designed to simulate environmental leaching. Below are detailed
methodologies for common leaching tests.

Toxicity Characteristic Leaching Procedure (TCLP)

This method is a regulatory test used to determine if a waste is hazardous.[4]
o Sample Preparation: The solid material is reduced in particle size.

o Extraction Fluid: A specific extraction fluid is chosen based on the alkalinity of the sample.
For most applications, an acetic acid solution is used to simulate landfill leachate.

o Leaching Process: The sample is placed in an extraction vessel with the extraction fluid at a
liquid-to-solid ratio of 20:1. The vessel is then rotated end-over-end for 18 hours.

o Analysis: After extraction, the liquid extract is separated from the solid phase and analyzed
for the concentration of the contaminants of interest (e.g., arsenic, copper).

Synthetic Precipitation Leaching Procedure (SPLP)

The SPLP is designed to simulate the leaching effects of acid rain.[4]
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Sample Preparation: Similar to TCLP, the sample's particle size is reduced.

Extraction Fluid: A solution of sulfuric and nitric acids in water is used to simulate acid rain.

Leaching Process: The procedure is similar to the TCLP, with the sample and extraction fluid
being rotated for 18 hours.

Analysis: The resulting leachate is analyzed for the concentration of target metals.

AWPA E11-97 Standard Method for Determining the
Leachability of Wood Preservatives

This method is specifically designed for wood preservatives.

o Sample Preparation: Small, end-sealed wood blocks are treated with the preservative and
allowed to fix.[6][9]

¢ Leaching Medium: Deionized water is typically used.

o Leaching Process: The treated blocks are immersed in the leaching medium, which is stirred
or agitated. The water is collected and replaced at specified intervals over a set period (e.g.,
several days or weeks).[6][9]

» Analysis: The collected water samples are analyzed to determine the cumulative amount of
leached preservative components.

Caption: General experimental workflow for leaching tests.

Conclusion

The leaching of copper and arsenic from CCA-treated wood is a complex process influenced by
numerous factors. While effective as a preservative, the potential for environmental
contamination is a significant concern. Alternative copper-based preservatives eliminate the
issue of arsenic leaching; however, they often exhibit higher rates of copper leaching.[9][10]
Researchers and professionals must consider these trade-offs and the specific environmental
conditions of the application when selecting and evaluating wood preservatives. The choice of
an appropriate leaching test protocol is also critical for obtaining relevant and comparable data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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